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Compound of Interest

Compound Name: 5-Pyrimidylboronic acid

Cat. No.: B108616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidance on the safe handling, storage, and application of

5-Pyrimidylboronic acid (CAS No. 109299-78-7), a versatile building block in organic

synthesis and medicinal chemistry. Adherence to these protocols is crucial for ensuring

laboratory safety and experimental success.

Application Notes
5-Pyrimidylboronic acid is a key reagent in modern synthetic chemistry, valued for its role in

forming carbon-carbon and carbon-heteroatom bonds. Its primary applications are in:

Drug Development: The pyrimidine scaffold is a "privileged structure" in medicinal chemistry,

appearing in numerous biologically active compounds. 5-Pyrimidylboronic acid serves as a

critical intermediate for synthesizing targeted therapies, particularly in oncology and virology.

[1]

Organic Synthesis: It is most prominently used in palladium-catalyzed Suzuki-Miyaura cross-

coupling reactions.[2] This reaction allows for the efficient and selective connection of the

pyrimidine unit to various aryl or heteroaryl halides, enabling the construction of complex

molecular architectures.[2]

Materials Science: This compound is also utilized in creating functionalized polymers and

developing advanced materials with specific electronic and photonic properties.[1]
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Sensor Technology: Its properties are leveraged in the development of chemical sensors,

including those for glucose detection.[1]

Safety and Hazard Information
5-Pyrimidylboronic acid is a chemical that must be handled with care. The following tables

summarize its key identifiers and hazard information.

Chemical and Physical Properties
Property Value Reference

CAS Number 109299-78-7 --INVALID-LINK--

Molecular Formula C₄H₅BN₂O₂ --INVALID-LINK--

Molecular Weight 123.91 g/mol --INVALID-LINK--

Appearance
White to off-white or orange to

green powder/crystal

--INVALID-LINK--, --INVALID-

LINK--

Melting Point 110-114 °C --INVALID-LINK--

Boiling Point 334.7 ± 34.0 °C (Predicted) --INVALID-LINK--

Solubility
Soluble in Methanol, DMSO,

THF, Ether
--INVALID-LINK--

GHS Hazard and Precautionary Statements
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GHS Classification Hazard Statements Precautionary Statements

Skin Irritation (Category 2) H315: Causes skin irritation. P261: Avoid breathing dust.

Eye Irritation (Category 2A) /

Eye Damage (Category 1)

H319: Causes serious eye

irritation. / H318: Causes

serious eye damage.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed.

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

P405: Store locked up.

P501: Dispose of

contents/container to an

approved waste disposal plant.

Data compiled from multiple Safety Data Sheets (SDS). Hazard classifications may vary slightly

between suppliers.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is mandatory to minimize risks

associated with 5-Pyrimidylboronic acid.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling 5-Pyrimidylboronic acid.
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Required Personal Protective Equipment (PPE)

Work Area Requirements

Safety Goggles or Face Shield

Chemical-Resistant Gloves (Nitrile)

Laboratory Coat

Closed-Toed Shoes

Chemical Fume Hood

Safety Shower & Eyewash Station Nearby

Researcher Handling 5-Pyrimidylboronic Acid
Must Wear

Click to download full resolution via product page

Caption: Required PPE and engineering controls for handling 5-Pyrimidylboronic acid.

Storage Protocol
Proper storage is critical to maintain the stability and purity of 5-Pyrimidylboronic acid.

A logical diagram for the safe storage of 5-Pyrimidylboronic acid.
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Receiving 5-Pyrimidylboronic Acid

Inspect Container for Damage

Damaged
(Return/Quarantine)

Designated Storage Location

No Damage

Storage Conditions:
- Cool & Dry (2-8°C Recommended)

- Tightly Sealed Container
- Under Inert Gas (Argon/Nitrogen)
- Away from Incompatible Materials

Incompatible Materials:
- Strong Oxidizing Agents

- Alcohols
- Strong Bases

- Acids

Log in Chemical Inventory

Click to download full resolution via product page

Caption: Decision workflow for the correct storage of 5-Pyrimidylboronic acid.

Storage Recommendations:

Temperature: Store in a refrigerator at 2-8°C or in a freezer.[3]

Atmosphere: Keep under an inert gas like nitrogen or argon to prevent degradation.[3]

Container: The container must be kept tightly closed to protect from moisture and air.

Incompatibilities: Store away from strong oxidizing agents, alcohols, strong bases, and acids.

[4][5]

Experimental Protocol: Suzuki-Miyaura Coupling
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This protocol provides a general procedure for using 5-Pyrimidylboronic acid in a Suzuki-

Miyaura cross-coupling reaction. Note: This is a representative protocol; reaction conditions

(catalyst, base, solvent, temperature) may require optimization for specific substrates.

Materials and Reagents
5-Pyrimidylboronic acid

Aryl or heteroaryl halide (e.g., 5-bromopyrimidine)

Palladium catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄)

Base (e.g., K₃PO₄, Na₂CO₃, Cs₂CO₃)

Anhydrous, degassed solvent (e.g., 1,4-dioxane, DMF, Toluene/Ethanol/H₂O mixture)

Inert gas (Argon or Nitrogen)

Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Magnetic stirrer and heating plate/oil bath

Experimental Workflow Diagram
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1. Preparation (In Fume Hood)

2. Reaction Setup

3. Work-up & Isolation

4. Purification

Weigh Reagents:
- 5-Pyrimidylboronic acid

- Aryl Halide
- Base

Add to Oven-Dried Schlenk Flask

Evacuate & Backfill Flask with Inert Gas (3x) Add Degassed Solvent via Syringe Add Palladium Catalyst under Inert Atmosphere Heat to Reaction Temperature (e.g., 80-110°C) with Stirring

Cool to Room Temperature Quench Reaction & Perform Liquid-Liquid Extraction Dry Organic Layer (e.g., over Na₂SO₄) Concentrate under Reduced Pressure

Purify Crude Product via Column Chromatography or Recrystallization

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure
Vessel Preparation: Ensure all glassware is oven-dried to remove moisture. Assemble the

reaction apparatus (e.g., Schlenk flask with a condenser and magnetic stir bar) in a chemical

fume hood.

Reagent Addition: To the Schlenk flask, add 5-Pyrimidylboronic acid (1.0 - 1.5 equivalents),

the aryl/heteroaryl halide (1.0 equivalent), and the base (2.0 - 3.0 equivalents).

Inerting the System: Seal the flask and cycle between vacuum and backfilling with an inert

gas (Argon or Nitrogen) three times to create an oxygen-free atmosphere.
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Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed

solvent via a syringe. Subsequently, add the palladium catalyst (typically 1-5 mol%).

Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with

vigorous stirring. Monitor the reaction's progress using an appropriate technique like TLC or

LC-MS.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and then brine.

Isolation: Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium

sulfate, filter, and concentrate the solvent under reduced pressure.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

or by recrystallization to obtain the pure coupled product.

Waste Disposal
All waste containing 5-Pyrimidylboronic acid or its byproducts should be treated as

hazardous chemical waste.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solvent and aqueous waste in separate, appropriate, and clearly

labeled hazardous waste containers. Do not mix with other waste streams unless permitted

by your institution's Environmental Health and Safety (EHS) department.

Disposal: Arrange for pickup and disposal through your institution's EHS-approved

procedures.

Disclaimer: This document is intended as a guide and does not replace a thorough review of

the Safety Data Sheet (SDS) provided by the supplier. Always perform a risk assessment

before starting any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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